Cas no 660856-37-1 (Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]-)
660856-37-1 structure
Product Name:Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]-
CAS No:660856-37-1
MF:C18H13N3O2S
MW:335.379722356796
CID:1709557
Update Time:2024-08-31
Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]-
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- Inchi: 1S/C18H13N3O2S/c1-23-15-7-3-5-13(9-15)17(22)16-11-20-18(24-16)21-14-6-2-4-12(8-14)10-19/h2-9,11H,1H3,(H,20,21)
- InChI Key: QSAKUQGXWCHXQN-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(NC2=NC=C(C(=O)C3=CC=CC(OC)=C3)S2)=C1
Computed Properties
- Exact Mass: 335.07299
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 541.8±60.0 °C(Predicted)
- PSA: 75.01
- pka: 1.37±0.10(Predicted)
Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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